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Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313

Phenyl Vinyl Ether: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of phenyl vinyl ether, a versatile organic
compound with applications in polymer chemistry and as a synthetic intermediate. This
document consolidates key chemical identifiers, physicochemical properties, spectroscopic
data, safety information, and detailed experimental protocols.

Chemical Identifiers and Physicochemical
Properties

Phenyl vinyl ether, also known as ethenoxybenzene, is a colorless liquid.[1] Its fundamental
chemical and physical properties are summarized below.

Table 1: Chemical Identifiers for Phenyl Vinyl Ether
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Identifier

Value

CAS Number

766-94-9[2][3][4]

Molecular Formula

C8H8O[2][3][4]

IUPAC Name ethenoxybenzene[5]
(Ethenyloxy)benzene, Phenoxyethylene, Vinyl
Synonyms
phenyl ether[1][3]
PubChem CID 69840[2]
SMILES C=COC1=CC=CC=C1[3][4]
inChi InChI=1S/C8H80/c1-2-9-8-6-4-3-5-7-8/h2-
n
7H,1H2[3]
InChiKey NHOGGUYTANYCGQ-UHFFFAOYSA-N[3]

Table 2: Physicochemical Data for Phenyl Vinyl Ether

Property Value

Molecular Weight 120.15 g/mol [3]
Appearance Clear, colorless liquid[1]
Density 0.978 g/mL at 25 °CJ3]
Boiling Point 155.5 °C (estimate)[1]
Flash Point 16 °C[1]

Refractive Index

n20/D 1.522[3]

Storage Temperature

2-8°C[2][3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of phenyl vinyl ether.

Key spectral features are summarized below.
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Table 3: Spectroscopic Data for Phenyl Vinyl Ether

Spectroscopy Type Key Data Points

Data available, typically recorded in Chloroform-
d.[4]

13C NMR

Major peaks observed at m/z 120 (M+), 94, 91,

Mass Spectrometry (GC-MS)
77,51.[3]

C=C stretching for vinyl group and C-O

Infrared (IR) Spectroscopy ) o
stretching for ether are characteristic.[6]

Safety and Handling

Phenyl vinyl ether is classified as a highly flammable liquid and vapor. It is harmful if
swallowed and may cause an allergic skin reaction.[7]

Table 4: GHS Hazard Information for Phenyl Vinyl Ether

Hazard Class GHS Code Signal Word Hazard Statement
o Highly flammable
Flammable liquids H225 Danger o
liquid and vapor[5]
. ] Harmful if
Acute toxicity, oral H302 Warning
swallowed[5]
o ) ) May cause an allergic
Sensitization, Skin H317 Warning

skin reaction[5]

Experimental Protocols
Synthesis of Phenyl Vinyl Ether

An established method for the synthesis of phenyl vinyl ether involves a two-step process
starting from phenol.[2] The first step is the synthesis of an intermediate, 3-chlorophenetole,
followed by its dehydrochlorination to yield the final product.[2]
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Step 1: Synthesis of B-chlorophenetole

e Combine 2 moles of phenol, 4 moles of ethylene dichloride, 2.2 moles of potassium
hydroxide, and 300 mL of water in a reaction vessel. The excess ethylene dichloride helps to
minimize the formation of byproducts.[2]

¢ Heat the mixture under reflux.

 After the reaction is complete, the organic layer is separated, washed to remove unreacted
phenol, and the excess ethylene dichloride is removed by distillation.

The crude B-chlorophenetole is then purified by vacuum distillation.
Step 2: Synthesis of Phenyl Vinyl Ether
o The purified B-chlorophenetole is treated with powdered or flake potassium hydroxide.[2]

e The mixture is heated, which induces an elimination reaction to form phenyl vinyl ether and
potassium chloride.

e The resulting phenyl vinyl ether is then purified by distillation.[2]
This synthetic workflow is illustrated in the diagram below.

A diagram illustrating the two-step synthesis of phenyl vinyl ether.

Reactivity and Applications

Phenyl vinyl ether is a monomer that can undergo polymerization, primarily through cationic
mechanisms, to form poly(phenyl vinyl ether).[8] The electron-rich double bond is susceptible
to attack by electrophiles, initiating the polymerization process.

Cationic Polymerization

Cationic polymerization of vinyl ethers is a significant area of research.[8] The process can be
initiated by Lewis acids in the presence of a proton source. The reactivity of the carbocationic
propagating species needs to be controlled to achieve polymers with desired molecular weights
and low dispersity.[9]
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The general logical relationship of its reactivity in this context is shown below.

Key stages in the cationic polymerization of phenyl vinyl ether.

While phenyl vinyl ether itself is primarily used in polymer science, the broader class of vinyl
ethers has been explored in drug delivery systems. For instance, novel pH-responsive
assemblies containing phenyl-substituted vinyl ethers have been prepared for gene delivery
applications. The ether linkage can be designed to be acid-cleavable, allowing for the release
of therapeutic cargo in the acidic environment of endosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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